6,7-Dihydrofarnesyl pyrophosphate

• CAS RN: 127231-62-3
• Molecular Formula: C15H30O7P2
• Molecular Weight: 384.34 g/mol
• IUPAC Name: phosphono [(2E,7R)-3,7,11-trimethyldodeca-2,10-dienyl] hydrogen phosphate
• InChI: InChI=1S/C15H30O7P2/c1-13(2)7-5-8-14(3)9-6-10-15(4)11-12-21-24(19,20)22-23(16,17)18/h7,11,14H,5-6,8-10,12H2,1-4H3,(H,19,20)(H2,16,17,18)/b15-11+/t14-/m0/s1
• InChI Key: DJYAAXRYOPSPFW-AYYGCFCKSA-N
• Isomeric SMILES: C[C@H](CCC/C(=C/COP(=O)(O)OP(=O)(O)O)/C)CCC=C(C)C
• SMILES: CC(CCCC(=CCOP(=O)(O)OP(=O)(O)O)C)CCC=C(C)C
• synonyms: 6,7-dihydrofarnesyl pyrophosphate; 6,7-dihydrofarnesyl pyrophosphate, ((7S)-trans) isome

Description

6,7-Dihydrofarnesyl pyrophosphate (DHFP) is a key intermediate in the biosynthesis of isoprenoids, which are essential for a wide range of biological processes. DHFP is synthesized in the mevalonate pathway, which is a metabolic pathway that produces isoprenoids in all organisms. DHFP is an important molecule in the isoprenoid biosynthesis pathway, and its synthesis and function have been extensively studied in recent years.

Mechanism of Action

6,7-Dihydrofarnesyl pyrophosphate is a key intermediate in the biosynthesis of isoprenoids, which are essential for a wide range of biological processes. This compound is synthesized in the mevalonate pathway, which is a metabolic pathway that produces isoprenoids in all organisms. This compound is an important molecule in the isoprenoid biosynthesis pathway, and its synthesis and function have been extensively studied in recent years.
Biochemical and physiological effects:
This compound is an important molecule in the isoprenoid biosynthesis pathway, and its synthesis and function have been extensively studied in recent years. This compound is involved in the synthesis of many important molecules, including cholesterol, steroid hormones, and vitamin E. This compound has also been studied for its potential use in the development of new drugs and therapies.

Advantages and Limitations for Lab Experiments

6,7-Dihydrofarnesyl pyrophosphate has been extensively studied for its role in the biosynthesis of isoprenoids, which are essential for a wide range of biological processes. This compound has also been studied for its potential use in the development of new drugs and therapies. However, the use of this compound in lab experiments has some limitations, including the difficulty of synthesizing this compound in large quantities and the potential toxicity of this compound to cells and organisms.

Future Directions

There are many potential future directions for research on 6,7-Dihydrofarnesyl pyrophosphate. One area of research is the development of new drugs and therapies that target the isoprenoid biosynthesis pathway. This compound may also be useful in the development of new biomaterials and in the production of biofuels. Additionally, research on this compound may lead to a better understanding of the role of isoprenoids in biological processes and the development of new treatments for diseases associated with isoprenoid metabolism.

Synthesis Methods

6,7-Dihydrofarnesyl pyrophosphate is synthesized by the condensation of isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate (DMAPP) in the presence of the enzyme farnesyl pyrophosphate synthase (FPPS). This reaction produces geranyl pyrophosphate (GPP), which is then converted to this compound by the action of the enzyme geranylgeranyl pyrophosphate synthase (GGPPS).

Scientific Research Applications

6,7-Dihydrofarnesyl pyrophosphate has been extensively studied for its role in the biosynthesis of isoprenoids, which are essential for a wide range of biological processes. Isoprenoids are involved in the synthesis of many important molecules, including cholesterol, steroid hormones, and vitamin E. This compound has also been studied for its potential use in the development of new drugs and therapies.